Cas no 1428940-46-8 (2-(2-Aminoethoxy)-N,N-dimethylethanamine dihydrochloride)

• Product Name: 2-(2-Aminoethoxy)-N,N-dimethylethanamine dihydrochloride
• CAS No: 1428940-46-8
• MF: C₆H₁₈Cl₂N₂O
• MW: 205.1259
• MDL: MFCD31696129
• CID: 5084186
• PubChem ID: 155905946
• Update Time: 2025-05-20

2-(2-Aminoethoxy)-N,N-dimethylethanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-Aminoethoxy)-N,N-dimethylethanamine dihydrochloride
• E75694
• SY346070
• 2-(2-Dimethylamino-ethoxy)-ethylamine hydrochloride
• 1428940-46-8
• starbld0003601
• [2-(2-aminoethoxy)ethyl]dimethylamine dihydrochloride
• BS-48204
• MFCD31696129
• 2-[2-(dimethylamino)ethoxy]ethanamine;dihydrochloride

• MDL： MFCD31696129
• Inchi： 1S/C6H16N2O.2ClH/c1-8(2)4-6-9-5-3-7;;/h3-7H2,1-2H3;2*1H
• InChI Key： ZIPMDUAEYQOFNR-UHFFFAOYSA-N
• SMILES： Cl[H].Cl[H].O(C([H])([H])C([H])([H])N([H])[H])C([H])([H])C([H])([H])N(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 204.0796186g/mol
• Monoisotopic Mass: 204.0796186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 57
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.5

Additional information on 2-(2-Aminoethoxy)-N,N-dimethylethanamine dihydrochloride

Introduction to 2-(2-Aminoethoxy)-N,N-dimethylethanamine dihydrochloride (CAS No. 1428940-46-8)

2-(2-Aminoethoxy)-N,N-dimethylethanamine dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1428940-46-8, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This zwitterionic derivative has garnered attention due to its unique structural features and potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents. The compound’s structure, featuring a tertiary amine moiety and an aminoethoxy side chain, positions it as a versatile intermediate for further functionalization, making it a subject of interest for synthetic chemists and pharmacologists alike.

The molecular framework of 2-(2-Aminoethoxy)-N,N-dimethylethanamine dihydrochloride consists of a dimethylamino group attached to an ethyl backbone, which is further modified by an aminoethoxy substituent at the second carbon position. This configuration imparts both basicity and nucleophilicity to the molecule, enabling its participation in various chemical reactions such as acylation, alkylation, and condensation reactions. The dihydrochloride salt form enhances its solubility in aqueous media, facilitating its use in solution-phase synthetic protocols and biological assays.

In recent years, the pharmaceutical industry has seen a surge in the exploration of aminoalkylamine derivatives due to their broad spectrum of biological activities. 2-(2-Aminoethoxy)-N,N-dimethylethanamine dihydrochloride has been investigated for its potential role as a precursor in the synthesis of bioactive molecules targeting neurological disorders, cardiovascular diseases, and infectious pathogens. Its structural motif is reminiscent of several pharmacophores found in FDA-approved drugs, suggesting that it could serve as a scaffold for drug discovery initiatives.

One of the most compelling aspects of this compound is its ability to act as a chiral auxiliary or ligand in asymmetric synthesis. The presence of the aminoethoxy group allows for stereoselective modifications, which are crucial for developing enantiomerically pure drugs with enhanced efficacy and reduced side effects. Researchers have leveraged this property to synthesize complex cyclic compounds and peptidomimetics that mimic natural bioactive peptides.

The compound’s stability under various storage conditions has also been a focus of study. Experiments have demonstrated that 2-(2-Aminoethoxy)-N,N-dimethylethanamine dihydrochloride maintains its integrity when stored at room temperature or under refrigeration, though protection from moisture is recommended to prevent hydrolysis. This stability makes it a reliable building block for multi-step synthetic routes where intermediate isolation and purification are critical.

Recent advancements in computational chemistry have enabled the virtual screening of 2-(2-Aminoethoxy)-N,N-dimethylethanamine dihydrochloride against large databases of biological targets. These simulations have highlighted its potential interactions with enzymes such as kinases and phosphodiesterases, which are implicated in cancer metabolism and inflammatory responses. Such insights have guided experimental efforts toward designing small-molecule inhibitors with therapeutic potential.

The synthesis of 2-(2-Aminoethoxy)-N,N-dimethylethanamine dihydrochloride involves multi-step organic transformations that require precise control over reaction conditions. A common synthetic route begins with the alkylation of ethylene diamine followed by reductive amination to introduce the dimethylamino group. Subsequent etherification completes the core structure, which is then converted into the dihydrochloride salt via acidification. This process underscores the compound’s synthetic accessibility while emphasizing the need for meticulous optimization to achieve high yields and purity.

In drug discovery pipelines, intermediates like 2-(2-Aminoethoxy)-N,N-dimethylethanamine dihydrochloride are often evaluated for their ability to modulate protein-protein interactions or enzyme activity through covalent or non-covalent binding mechanisms. Preliminary data suggest that derivatives of this compound exhibit inhibitory effects on certain bacterial proteases, making them candidates for antimicrobial drug development. Additionally, their structural versatility allows for modifications aimed at improving pharmacokinetic properties such as bioavailability and metabolic stability.

The role of 2-(2-Aminoethoxy)-N,N-dimethylethanamine dihydrochloride in medicinal chemistry extends beyond mere intermediacy; it also serves as a model system for understanding molecular recognition phenomena. By studying how this compound interacts with biological targets, researchers can gain insights into designing molecules with optimized binding affinities and selectivity profiles. Such knowledge is pivotal for reducing off-target effects—a common challenge in early-stage drug development.

Future research directions may explore the use of 2-(2-Aminoethoxy)-N,N-dimethylethanamine dihydrochloride in combinatorial chemistry libraries or as part of flow chemistry protocols to accelerate synthetic workflows. Its compatibility with green chemistry principles—such as solvent-free reactions or catalytic processes—further enhances its appeal as an eco-friendly building block. As sustainable practices gain prominence in pharmaceutical manufacturing, compounds like this one could play a key role in minimizing environmental impact while maintaining high chemical yields.

The growing interest in 2-(2-Aminoethoxy)-N,N-dimethylethanamine dihydrochloride underscores its significance as both a chemical entity and a tool for innovation. Its unique structural attributes offer opportunities across multiple disciplines—from academic research to industrial applications—making it a valuable asset in modern chemical biology endeavors.